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Compound of Interest

Compound Name: (2R)-6-Methoxynaringenin

Cat. No.: B15573344 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the handling of (2R)-6-Methoxynaringenin, a flavonoid

compound. Given the absence of a specific Safety Data Sheet (SDS) for this compound, it

should be treated as potentially hazardous, and all handling procedures must adhere to the

principle of "as low as reasonably achievable" (ALARA) for exposure.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling (2-R)-6-

Methoxynaringenin due to its potential for skin, eye, and respiratory irritation as indicated by

similar flavonoid compounds. The following table summarizes the required PPE.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with nitrile

gloves. The outer glove should

be changed immediately upon

contamination.[1]

Provides a robust barrier

against dermal absorption.

Double-gloving allows for the

safe removal of a

contaminated outer layer

without compromising hand

protection.[1]

Eye Protection

Chemical safety goggles with

side shields or a full-face

shield.[1]

Protects eyes from splashes,

aerosols, and solid

particulates. A face shield

offers additional protection for

the entire face.[1]

Body Protection

A lab coat with long sleeves

and elastic cuffs. A chemically

resistant apron should be worn

over the lab coat when

handling larger quantities or

solutions.[1]

Prevents contamination of

personal clothing and skin. The

apron provides an additional

layer of protection against

spills.[1]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

and a P100 particulate filter is

required when handling the

solid compound outside of a

certified chemical fume hood

or for spill cleanup.[1]

Protects against inhalation of

fine dust or aerosols.

Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of the compound

and ensure a safe laboratory environment.
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Procedure Guideline

Handling

Avoid formation of dust and aerosols.[2][3] Use

in a well-ventilated area, preferably within a

chemical fume hood.[4] Avoid contact with skin,

eyes, and clothing.[5] Wash hands thoroughly

after handling.[5]

Storage

Store in a tightly closed container in a dry and

well-ventilated place. Keep away from heat and

sources of ignition.[6] Recommended storage

temperature is between 2°C - 8°C.[5]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary to mitigate

harm.
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.[1]

Remove contaminated clothing.[1] Seek medical

attention.[7]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.[1] Seek immediate medical attention.[7]

Inhalation

Move the individual to fresh air.[1] If breathing is

difficult, administer oxygen.[1][7] Seek medical

attention.[1][7]

Ingestion
Do not induce vomiting. Rinse mouth with water.

[7] Seek immediate medical attention.[7]

Spill Cleanup

Evacuate the area. Wear appropriate PPE.[7]

For solid spills, carefully sweep up the material

to avoid creating dust and place it in a sealed

container for disposal.[7] For liquid spills, absorb

with an inert material and place in a sealed

container for disposal.

Disposal Plan
Proper waste segregation and disposal are crucial to ensure environmental safety and

regulatory compliance. As a novel compound, (2R)-6-Methoxynaringenin waste should be

treated as hazardous.[8]
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Waste Type Disposal Procedure

Solid Compound Waste

Collect in a labeled, sealed container for "Non-

halogenated Organic Solid Waste."[1] This

includes excess solid compound and

contaminated disposable items (e.g., weigh

boats, gloves, paper towels).[1]

Liquid Waste (Solutions)
Collect in a labeled, sealed container for "Non-

halogenated Organic Liquid Waste."

Contaminated Glassware

Rinse glassware three times with a suitable

solvent. The first two rinses should be collected

as non-halogenated organic liquid waste. The

glassware can then be washed normally.[1]

Contact your institution's Environmental Health and Safety (EHS) department for collection and

disposal by a licensed hazardous waste contractor.[8]

Experimental Workflow and Logical Relationships
The following diagrams illustrate the standard workflow for handling (2R)-6-
Methoxynaringenin and the logical relationship of safety precautions.
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Caption: Standard laboratory workflow for handling (2R)-6-Methoxynaringenin.
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Caption: Hierarchy of controls for ensuring the safe handling of (2R)-6-Methoxynaringenin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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